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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958 Get Quote

Essential Safety and Handling Guide for 1,1,1-
Trinitropropane
Disclaimer: 1,1,1-Trinitropropane is a highly explosive and sensitive organic nitro compound

for which detailed safety and handling information is not widely available.[1] This guide is based

on general best practices for handling explosive and hazardous materials and information on

similar nitro compounds. It is imperative that researchers, scientists, and drug development

professionals conduct a thorough risk assessment and consult with safety specialists before

handling this substance.

Immediate Safety and Logistical Information
1,1,1-Trinitropropane is a colorless, oily liquid with a pungent odor that is considered

hazardous due to its explosive nature and potential health risks.[1] Due to its instability, it is not

used in commercial applications but may be of interest to researchers studying explosives.[1]

Extreme caution must be exercised at all times when handling this compound.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personal safety. The following table

outlines the recommended PPE for various operations involving 1,1,1-Trinitropropane.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat
Not generally

required

Weighing &

Transfer

Chemical splash

goggles or face

shield

Double-gloving

with chemical-

resistant gloves

Flame-retardant

laboratory coat

or coveralls

Use in a certified

chemical fume

hood

Experimental

Use

Chemical splash

goggles and face

shield

Heavy-duty,

chemical-

resistant gloves

(e.g., Butyl

rubber)

Chemical-

resistant apron

over flame-

retardant

coveralls

Use in a certified

chemical fume

hood; respirator

may be required

based on risk

assessment

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty,

chemical-

resistant gloves

Full-body

chemical-

resistant suit

Self-contained

breathing

apparatus

(SCBA)

Disposal

Chemical splash

goggles and face

shield

Heavy-duty,

chemical-

resistant gloves

Chemical-

resistant apron

over flame-

retardant

coveralls

Use in a well-

ventilated area or

fume hood

Note: Always inspect PPE for integrity before use and dispose of single-use items properly.

Operational Plan
A meticulous and well-rehearsed operational plan is critical for the safe handling of 1,1,1-
Trinitropropane.

1. Receiving and Inspection:

Upon receipt, immediately inspect the container for any signs of damage or leakage.
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Verify that the container is properly labeled.

Transport the container in a secondary, shatter-proof container to the designated storage

area.

2. Storage:

Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.

The storage area should be a dedicated and approved explosives magazine or a specially

designed storage cabinet.

Isolate from incompatible materials such as strong oxidizing agents, reducing agents, acids,

and bases.

Ensure the storage area has appropriate fire suppression systems.

3. Handling and Use:

All handling of 1,1,1-Trinitropropane must be conducted in a certified chemical fume hood

with the sash at the lowest possible working height.

Use only non-sparking tools and equipment.

Ground all equipment to prevent static discharge.

Work with the smallest possible quantities.

Never work alone. Ensure at least one other person is aware of the work being conducted

and is in the vicinity.

Avoid friction, shock, and impact.

4. Emergency Procedures:

Spill: In the event of a small spill, and if it is safe to do so, absorb the material with an inert,

non-combustible absorbent (e.g., sand, vermiculite).[2] Do not use combustible materials like
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paper towels. For a large spill, evacuate the area immediately and contact emergency

services.

Fire: In case of fire, evacuate the area immediately. Do not attempt to fight the fire. Use of a

CO2, dry chemical, or foam extinguisher may be appropriate for a very small, incipient fire if

you are trained to do so.[2]

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 1,1,1-Trinitropropane and contaminated materials is crucial to prevent

accidents and environmental contamination.

Waste Identification: All waste containing 1,1,1-Trinitropropane must be treated as

hazardous and potentially explosive.

Collection: Collect waste in designated, compatible, and properly labeled containers. Do not

mix with other waste streams.

Storage of Waste: Store waste containers in a designated hazardous waste accumulation

area, away from operational areas and incompatible materials.

Disposal: Arrange for disposal through a licensed hazardous waste disposal contractor with

experience in handling explosive materials. Never attempt to dispose of this material on your
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own.

Decontamination: Decontaminate all equipment and work surfaces thoroughly after use.

Dispose of cleaning materials as hazardous waste.

Quantitative Data Summary
Property Value

Molecular Formula C3H5N3O6[1]

Molecular Weight 179.09 g/mol [1]

Appearance Colorless, oily liquid[1]

Odor Pungent[1]

Melting Point -57.7 °C[1]

Boiling Point 202.2 °C at 760 mmHg[1]

Flash Point 78.8 °C[1]

Density 1.538 g/cm³[1]

Vapor Pressure 0.296 mmHg at 25°C[1]

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for responding to a chemical spill involving

a substance with the hazard profile of 1,1,1-Trinitropropane.
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Chemical Spill Response Workflow for 1,1,1-Trinitropropane

Initial Assessment

Response Actions

Post-Spill Procedures

Spill Occurs

Assess Situation
- Size of spill?

- Immediate danger?
- Can I handle it alone?

Small & Manageable Spill

Yes

Large or Unmanageable Spill

No

Don Appropriate PPE Evacuate Immediate Area

Contain the Spill
(Use inert absorbent)

Clean Up Spill
(Use non-sparking tools)

Package Waste for Disposal

Alert Others & Activate Alarm

Contact Emergency Services

Decontaminate Area & Equipment

Document the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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